4-methoxy-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide

• IUPAC Name: 4-methoxy-N-methyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H21N3O3S/c1-11-15(12(2)18(4)16-11)10-17(3)22(19,20)14-8-6-13(21-5)7-9-14/h6-9H,10H2,1-5H3
• InChI Key: FTPNWMAUJYOHFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CN(C)S(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H21N3O3S
• Molecular Weight: 323.4 g/mol

Description

4-methoxy-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide is a chemical compound that is widely used in scientific research. It is a sulfonamide derivative and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Photodynamic Therapy in Cancer Treatment

One significant application of similar benzenesulfonamide derivatives is in photodynamic therapy (PDT) for cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) on zinc phthalocyanine substituted with benzenesulfonamide derivative groups, demonstrated promising properties as a photosensitizer in PDT. These properties include good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anti-Tumor and Carbonic Anhydrase Inhibition Properties

Gul et al. (2016) synthesized a series of new benzenesulfonamides that demonstrated interesting cytotoxic activities and potential as carbonic anhydrase inhibitors, important for anti-tumor activity studies (Gul et al., 2016).

Synthesis of Benzenesulfonamide Derivatives

In 2021, Bayrak detailed the synthesis of benzenesulfonamide derivatives from α, β-unsaturated aldehydes, which could be foundational for further research into their applications (Bayrak, 2021).

Anticancer and Anti-HCV Agent Properties

Küçükgüzel et al. (2013) synthesized novel benzenesulfonamides derivatives and evaluated their potential as anti-inflammatory,analgesic, antioxidant, anticancer, and anti-HCV agents. They found that specific compounds exhibited anti-inflammatory and analgesic activities and were non-toxic to liver, kidney, colon, and brain tissues, indicating potential as therapeutic agents (Küçükgüzel et al., 2013).

Ethylene-Like Biological Activity in Plants

A 2017 study by Oh et al. explored compounds with ethylene-like biological activity in plants. They identified N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-2-naphthalenesulfonamide (EH-1) as having promising biological activity, indicating potential applications in plant biology and agriculture (Oh et al., 2017).

Synthesis and Anticancer Activity of Hybrid Molecules

Kumar et al. (2015) conducted microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules, evaluating them for anticancer activity. Some compounds showed promising results against various human cancer cell lines (Kumar et al., 2015).

Synthesis and Antibreast Cancer Agent Study

Putri et al. (2021) synthesized a compound with potential as an anti-breast cancer agent and conducted a molecular docking study to explore its effectiveness. The results indicated the compound's potential to be developed for anti-breast cancer applications (Putri et al., 2021).